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Compound of Interest

Compound Name: Ethenyl 4-methoxybenzoate

Cat. No.: B15483717 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Ethenyl 4-methoxybenzoate is not readily

available. The following guidance is based on the safety information for a closely related

surrogate compound, Vinyl Benzoate (CAS 769-78-8). Procedures should be adapted with

caution and in consultation with your institution's Environmental Health and Safety (EHS)

department.

This guide provides essential safety and logistical information for the proper disposal of

Ethenyl 4-methoxybenzoate, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and compliance

with hazardous waste regulations.

Key Safety and Hazard Information (Surrogate Data:
Vinyl Benzoate)
Due to the lack of specific data for Ethenyl 4-methoxybenzoate, the following table

summarizes the known properties and hazards of the surrogate compound, Vinyl Benzoate.

This information should be used to infer the potential hazards of Ethenyl 4-methoxybenzoate.
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Property Value (for Vinyl Benzoate)

Molecular Formula C₉H₈O₂

Molecular Weight 148.16 g/mol

Appearance Liquid

Boiling Point 95-96 °C at 20 mmHg

Flash Point 82 °C (179.6 °F) - closed cup

Density 1.07 g/mL at 25 °C[1]

Hazards

Combustible liquid.[2] May cause an allergic

skin reaction.[2][3] Irritating to eyes, respiratory

system, and skin.[4] Very toxic to aquatic life

with long-lasting effects.[2][3]

Signal Word Warning[2]

Hazard Statements

H315: Causes skin irritation.[5] H317: May

cause an allergic skin reaction.[3] H319: Causes

serious eye irritation.[5] H335: May cause

respiratory irritation.[5]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[5] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[5] P302 + P352: IF

ON SKIN: Wash with plenty of soap and water.

[2] P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P501: Dispose of

contents/container to an approved waste

disposal plant.[5]

Experimental Protocols: Disposal Procedures
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The proper disposal of Ethenyl 4-methoxybenzoate, treated as a hazardous chemical waste,

is crucial for laboratory safety and environmental protection. The following step-by-step

procedures should be followed:

1. Waste Identification and Classification:

Based on the surrogate data, Ethenyl 4-methoxybenzoate should be considered a

hazardous waste due to its potential for skin irritation, allergic reaction, and aquatic toxicity.

It is the generator's responsibility to perform a "waste determination" to confirm if the waste

is regulated under the Resource Conservation and Recovery Act (RCRA) or other local

regulations.

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure appropriate PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

Use of a fume hood is recommended to avoid inhalation of vapors.

3. Waste Collection and Segregation:

Collect waste Ethenyl 4-methoxybenzoate in a designated, leak-proof, and chemically

compatible container.

The container must be kept tightly sealed except when adding waste.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines. Incompatible materials can lead to dangerous reactions.

4. Labeling:

Clearly label the waste container with the words "Hazardous Waste."
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The label must include:

The full chemical name: "Ethenyl 4-methoxybenzoate (Waste)".

The approximate concentration and volume.

The date of accumulation.

Any associated hazard warnings (e.g., "Combustible," "Skin Irritant," "Aquatic Hazard").

5. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

The storage area should be a cool, dry, and well-ventilated location away from ignition

sources and incompatible materials.

6. Disposal Request and Pickup:

Once the waste container is full or ready for disposal, submit a chemical waste collection

request to your institution's EHS department.

Do not dispose of Ethenyl 4-methoxybenzoate down the drain or in the regular trash.[6]

7. Spill and Decontamination:

In case of a spill, evacuate the area and alert others.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,

sand).

Collect the absorbed material into a designated hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Report the spill to your laboratory supervisor and EHS department.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ethenyl 4-methoxybenzoate.
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Caption: Logical workflow for the proper disposal of Ethenyl 4-methoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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